Cas no 63141-66-2 (h-val-gly-asp-glu-oh)

• Product Name: h-val-gly-asp-glu-oh
• CAS No: 63141-66-2
• MF: C₁₆H₂₆N₄O₉
• MW: 418.399044513702
• CID: 958817
• PubChem ID: 14496748
• Update Time: 2025-04-19

h-val-gly-asp-glu-oh Chemical and Physical Properties

Names and Identifiers

• h-val-gly-asp-glu-oh
• 2-[[2-[[2-[(2-amino-3-methylbutanoyl)amino]acetyl]amino]-3-carboxypropanoyl]amino]pentanedioic acid
• VAL-GLY-ASP-GLU
• Valylglycyl-alpha-aspartylglutamic acid
• DTXSID70561017
• 63141-66-2

• Inchi： 1S/C16H26N4O9/c1-7(2)13(17)15(27)18-6-10(21)19-9(5-12(24)25)14(26)20-8(16(28)29)3-4-11(22)23/h7-9,13H,3-6,17H2,1-2H3,(H,18,27)(H,19,21)(H,20,26)(H,22,23)(H,24,25)(H,28,29)
• InChI Key： UNOPRHLQSPTPBF-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(CNC(C(C(C)C)N)=O)=O)NC(C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 418.16997842g/mol
• Monoisotopic Mass: 418.16997842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 225Ų